Cas no 38604-92-1 (4,4'-Biisoxazole, 3,3',5,5'-tetramethyl-)
38604-92-1 structure
Product Name:4,4'-Biisoxazole, 3,3',5,5'-tetramethyl-
CAS No:38604-92-1
MF:C10H12N2O2
MW:192.214482307434
CID:2825136
PubChem ID:11458196
Update Time:2025-04-21
4,4'-Biisoxazole, 3,3',5,5'-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Biisoxazole, 3,3',5,5'-tetramethyl-
- 38604-92-1
- DTXSID20466487
-
- Inchi: 1S/C10H12N2O2/c1-5-9(7(3)13-11-5)10-6(2)12-14-8(10)4/h1-4H3
- InChI Key: LUFVNSPNUXBVBQ-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C)=N1)C1C(C)=NOC=1C
Computed Properties
- Exact Mass: 192.089877630Da
- Monoisotopic Mass: 192.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52.1Ų
4,4'-Biisoxazole, 3,3',5,5'-tetramethyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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